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Abstract
This technical guide provides a comprehensive overview of 2,5-diiodopyridine, a versatile

halogenated pyridine derivative. It details the compound's discovery and historical synthesis,

outlines modern synthetic methodologies with detailed experimental protocols, and presents a

thorough compilation of its physicochemical properties. Furthermore, this guide explores the

significant applications of 2,5-diiodopyridine as a key building block in organic synthesis, with

a particular focus on its role in the development of novel pharmaceuticals and functional

materials.

Introduction
2,5-Diodopyridine is a valuable bifunctional molecule featuring two iodine atoms at the 2- and

5-positions of a pyridine ring. This substitution pattern imparts unique reactivity, making it an

important intermediate in the synthesis of complex organic molecules. The presence of two

addressable halogen atoms allows for selective functionalization through various cross-

coupling reactions, enabling the construction of diverse molecular architectures. This guide

aims to be a comprehensive resource for researchers utilizing 2,5-diiodopyridine in their

synthetic endeavors.
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Discovery and History
The precise first synthesis of 2,5-diiodopyridine is not prominently documented in readily

available historical chemical literature. However, its development is intrinsically linked to the

broader exploration of halogenated pyridines and their applications in synthesis. The likely

pathway to its initial preparation would have involved multi-step sequences starting from more

common pyridine derivatives. A plausible and historically significant route involves the

diazotization of an aminopyridine precursor followed by a Sandmeyer-type reaction with an

iodide salt. The synthesis of the necessary precursor, 2-amino-5-iodopyridine, has been

documented, involving the direct iodination of 2-aminopyridine.[1][2]

Synthesis of 2,5-Diodopyridine
The primary and most practical method for the synthesis of 2,5-diiodopyridine involves a two-

step process starting from 2-aminopyridine.

Step 1: Synthesis of 2-Amino-5-iodopyridine

The initial step is the regioselective iodination of 2-aminopyridine at the 5-position.

Reaction Scheme:

Click to download full resolution via product page

Caption: Synthesis of 2-Amino-5-iodopyridine.

Experimental Protocol:[1][2]

Dissolve 2-aminopyridine in water.

Gradually add iodine to the solution.

Maintain the reaction mixture at a specific temperature for several hours.

Add hydrogen peroxide and heat the mixture to reflux.

Cool the reaction mixture and filter the precipitate to obtain 2-amino-5-iodopyridine.
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Step 2: Synthesis of 2,5-Diodopyridine via Sandmeyer Reaction

The amino group of 2-amino-5-iodopyridine is then converted to a second iodo group via a

Sandmeyer reaction.

Reaction Scheme:

Click to download full resolution via product page

Caption: Sandmeyer reaction to form 2,5-Diodopyridine.

Experimental Protocol:

Suspend 2-amino-5-iodopyridine in a solution of sulfuric acid in water at a low temperature

(0-5 °C).

Slowly add a solution of sodium nitrite in water, maintaining the low temperature.

Stir the resulting diazonium salt solution for a short period.

In a separate flask, prepare a solution of potassium iodide in water.

Slowly add the diazonium salt solution to the potassium iodide solution. Gas evolution (N₂)

will be observed.

Allow the reaction mixture to warm to room temperature and then heat to ensure complete

decomposition of the diazonium salt.

Cool the mixture and extract the product with a suitable organic solvent (e.g., diethyl ether

or dichloromethane).

Wash the organic layer with a solution of sodium thiosulfate to remove any residual iodine,

followed by brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate under reduced pressure.
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Purify the crude product by recrystallization or column chromatography to yield 2,5-
diiodopyridine.

Physicochemical Properties
A summary of the key physical and chemical properties of 2,5-diiodopyridine is presented in

the table below.

Property Value Reference

Molecular Formula C₅H₃I₂N [1][3]

Molecular Weight 330.89 g/mol [1][3]

Appearance Light brown to brown solid [4]

Melting Point 152-155 °C [1][3]

Boiling Point 306.1 ± 22.0 °C (Predicted) [5]

Density 2.609 ± 0.06 g/cm³ (Predicted) [5]

Water Solubility Insoluble [4]

pKa -0.18 ± 0.10 (Predicted) [4]

CAS Number 116195-81-4 [1][3]

Safety Information: 2,5-Diodopyridine is classified as a hazardous substance. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause an allergic skin reaction,

respiratory irritation, and serious eye damage.[1] Appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat, should be worn when handling this compound.

Applications in Synthesis
2,5-Diodopyridine is a versatile building block in organic synthesis, primarily due to the

differential reactivity of its two carbon-iodine bonds. The iodine at the 2-position is generally

more reactive towards cross-coupling reactions than the iodine at the 5-position. This allows for

sequential and site-selective functionalization.

Cross-Coupling Reactions:
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2,5-Diodopyridine readily participates in a variety of palladium- and copper-catalyzed cross-

coupling reactions, including:

Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds.

Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

Heck Coupling: Reaction with alkenes.

Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.

Stille Coupling: Reaction with organostannanes.

Logical Workflow for Sequential Cross-Coupling:

2,5-Diiodopyridine 2-Substituted-5-iodopyridine
Suzuki Coupling at C2

Pd Catalyst
R1-B(OR)2

2,5-Disubstituted Pyridine
Suzuki Coupling at C5

Pd Catalyst
R2-B(OR)2

Click to download full resolution via product page

Applications in Drug Discovery and Development:

The pyridine scaffold is a privileged structure in medicinal

chemistry, and 2,5-disubstituted pyridines are common motifs in a wide

range of biologically active molecules. 2,5-Diodopyridine serves as a

key starting material for the synthesis of various pharmaceutical

agents, including potential antiviral and anticancer drugs. [2]While

specific blockbuster drugs directly synthesized from 2,5-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b048462?utm_src=pdf-body-img
https://www.pipzine-chem.com/products/pyridine/2-5-diiodo-3-methoxypyridine.html
https://www.benchchem.com/product/b048462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


diiodopyridine are not widely publicized, its utility lies in the

rapid generation of diverse libraries of 2,5-disubstituted pyridines

for lead discovery and optimization in drug development programs.

Applications in Materials Science:

2,5-Diodopyridine is also employed in the synthesis of novel organic

materials. The introduction of specific functional groups through

cross-coupling reactions allows for the tuning of electronic and

photophysical properties, making it a useful building block for:

Organic Electronics: Synthesis of organic semiconductors for

applications in organic light-emitting diodes (OLEDs) and organic

photovoltaic (OPV) cells.

Coordination Polymers: The pyridine nitrogen and the iodine atoms

can act as coordination sites for metal ions, leading to the

formation of metal-organic frameworks (MOFs) and coordination

polymers with interesting structural and functional properties. [6]

Conclusion

2,5-Diodopyridine is a highly valuable and versatile building block

for organic synthesis. Its well-defined reactivity, particularly the

potential for sequential and site-selective functionalization, makes

it an indispensable tool for the construction of complex molecular

architectures. Its applications span from the synthesis of potential

drug candidates to the development of advanced functional materials.

This guide has provided a detailed overview of its synthesis,

properties, and applications, intended to serve as a practical

resource for researchers in both academia and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2017/sc/c7sc03612d
https://pubs.rsc.org/en/content/articlehtml/2017/sc/c7sc03612d
https://www.pipzine-chem.com/products/pyridine/2-5-diiodo-3-methoxypyridine.html
https://www.pipzine-chem.com/products/pyridine/2-5-diiodo-3-methoxypyridine.html
https://m.chemicalbook.com/SpectrumEN_624-28-2_1HNMR.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4112978_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4112978.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4112978.aspx
https://www.researchgate.net/publication/336446257_Halogen_Bonds_in_25-Dihalopyridine-CopperI_Halide_Coordination_Polymers
https://www.benchchem.com/product/b048462#discovery-and-history-of-2-5-diiodopyridine
https://www.benchchem.com/product/b048462#discovery-and-history-of-2-5-diiodopyridine
https://www.benchchem.com/product/b048462#discovery-and-history-of-2-5-diiodopyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

